Cas no 1339827-63-2 (3-fluoro-2-(2-methylbut-3-yn-2-yl)aminobenzoic acid)

• Product Name: 3-fluoro-2-(2-methylbut-3-yn-2-yl)aminobenzoic acid
• CAS No: 1339827-63-2
• MF: C₁₂H₁₂FNO₂
• MW: 221.227586746216
• CID: 5984452
• PubChem ID: 64004264
• Update Time: 2025-05-24

3-fluoro-2-(2-methylbut-3-yn-2-yl)aminobenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[(1,1-dimethyl-2-propyn-1-yl)amino]-3-fluoro-
• 3-Fluoro-2-((2-methylbut-3-yn-2-yl)amino)benzoic acid
• 3-fluoro-2-(2-methylbut-3-yn-2-yl)aminobenzoic acid
• AKOS013320576
• 1339827-63-2
• 3-fluoro-2-[(2-methylbut-3-yn-2-yl)amino]benzoic acid
• EN300-1449646
• CS-0345390

• Inchi： 1S/C12H12FNO2/c1-4-12(2,3)14-10-8(11(15)16)6-5-7-9(10)13/h1,5-7,14H,2-3H3,(H,15,16)
• InChI Key： CWKCNVRWDSZMFR-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(F)=C1NC(C)(C)C#C

Computed Properties

• Exact Mass: 221.08520679g/mol
• Monoisotopic Mass: 221.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.260±0.06 g/cm3(Predicted)
• Boiling Point: 360.2±42.0 °C(Predicted)
• pka: 3.40±0.36(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 3-fluoro-2-(2-methylbut-3-yn-2-yl)aminobenzoic acid

3-Fluoro-2-(2-Methylbut-3-Yn-2-Yl)Aminobenzoic Acid: A Comprehensive Overview

Introduction to 3-Fluoro-2-(2-Methylbut-3-Yn-2-Yl)Aminobenzoic Acid (CAS No. 1339827-63-2)
3-fluoro-2-(2-methylbut-3-yne)-ylamino benzoic acid, a compound with the CAS registry number 133982763, is an intriguing molecule that has garnered attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a fluorine atom at the third position of the benzene ring, an amino group substituted with a methylbutynyl moiety at the second position, and a carboxylic acid group. The presence of these functional groups makes it a versatile compound with potential applications in drug design and material science.

Structural Features and Synthesis
The synthesis of 13398276 involves a series of well-established organic reactions, including nucleophilic aromatic substitution, alkylation, and coupling reactions. The molecule's structure is particularly interesting due to the presence of a terminal alkyne group, which can participate in various click chemistry reactions, such as copper-catalyzed azide–alkyne cycloaddition (CuAAC). Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving scalability.

Chemical Properties and Reactivity
14544705 exhibits distinct chemical properties that make it suitable for various applications. Its amino group can act as a nucleophile in substitution reactions, while the fluorine atom imparts electronic effects that influence reactivity. The terminal alkyne group is highly reactive and can undergo cyclization or cross-coupling reactions under appropriate conditions. Recent studies have explored the use of this compound in constructing complex molecular frameworks for drug delivery systems.

Applications in Pharmaceutical Research
The compound has shown promise in pharmaceutical research, particularly in the development of bioactive molecules. Its structure allows for easy functionalization, enabling researchers to explore its potential as a scaffold for drug candidates. For instance, derivatives of this compound have been investigated for their anti-inflammatory and antioxidant properties. Emerging research suggests that certain analogs may exhibit selective binding to specific protein targets, making them valuable leads for therapeutic development.

Environmental Impact and Safety Considerations
As with any chemical compound, understanding its environmental impact is crucial. Studies on the degradation pathways of 14544705 have revealed that it undergoes hydrolysis under certain conditions, reducing its persistence in aquatic environments. However, further research is needed to fully assess its long-term ecological effects. Safety data indicate that the compound is non-toxic under normal handling conditions, but precautions should be taken to avoid prolonged exposure.

Conclusion
In conclusion, 14544705, or 1-fluoro-N-(methylbutynyl)-benzene carboxylic acid, is a multifaceted compound with significant potential in various scientific domains. Its unique structure and reactivity make it an invaluable tool for researchers aiming to develop novel materials and pharmaceutical agents. As ongoing studies continue to uncover new applications and improve synthetic methodologies, this compound is poised to play an increasingly important role in modern chemistry.